Cas no 1263378-28-4 (Hexahydro-1H-pyrido1,2-apyrazin-4(6H)-one hydrochloride)

Hexahydro-1H-pyrido[1,2-a]pyrazin-4(6H)-one hydrochloride is a heterocyclic organic compound featuring a fused pyridine-pyrazine core structure. Its hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The compound’s rigid bicyclic framework serves as a valuable scaffold in medicinal chemistry, particularly for developing bioactive molecules targeting central nervous system (CNS) disorders. Its well-defined stereochemistry and high purity ensure reproducibility in synthetic and biological studies. The hydrochloride salt also facilitates handling and storage under standard laboratory conditions. This compound is primarily utilized as an intermediate in the synthesis of more complex pharmacologically active agents.
Hexahydro-1H-pyrido1,2-apyrazin-4(6H)-one hydrochloride structure
1263378-28-4 structure
Product Name:Hexahydro-1H-pyrido1,2-apyrazin-4(6H)-one hydrochloride
CAS No:1263378-28-4
MF:C8H15ClN2O
MW:190.670500993729
MDL:MFCD18432641
CID:1095441
PubChem ID:73554845
Update Time:2025-06-07

Hexahydro-1H-pyrido1,2-apyrazin-4(6H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Hexahydro-1H-pyrido[1,2-a]pyrazin-4(6H)-one hydrochloride
    • 1,2,3,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-4-one,hydrochloride
    • Octahydro-pyrido[1,2-a]pyrazin-4-one hydrochloride
    • A889435
    • 1965314-58-2
    • 1263378-28-4
    • (R)-Octahydro-pyrido[1,2-a]pyrazin-4-one hydrochloride
    • AS-42914
    • HEXAHYDRO-1H-PYRIDO[1,2-A]PYRAZIN-4(6H)-ONE HCL
    • MFCD18432641
    • DB-220763
    • OCTAHYDROPYRIDO[1,2-A]PYRAZIN-4-ONE HYDROCHLORIDE
    • SB32478
    • AKOS022190115
    • octahydro-1H-pyrido[1,2-a]piperazin-4-one hydrochloride
    • SB35085
    • Hexahydro-1H-pyrido[1,2-a]pyrazin-4(6H)-onehydrochloride
    • 1,2,3,6,7,8,9,9a-Octahydropyrido[1,2-a]pyrazin-4-one hydrochloride
    • 1,2,3,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-4-one;hydrochloride
    • CS-0183376
    • Hexahydro-1H-pyrido1,2-apyrazin-4(6H)-one hydrochloride
    • MDL： MFCD18432641
    • Inchi： 1S/C8H14N2O.ClH/c11-8-6-9-5-7-3-1-2-4-10(7)8;/h7,9H,1-6H2;1H
    • InChI Key： BCPODMBFNHWHTJ-UHFFFAOYSA-N
    • SMILES： Cl.O=C1CNCC2CCCCN21

Computed Properties

  • Exact Mass: 190.08700
  • Monoisotopic Mass: 190.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34000
  • LogP: 1.03940

Hexahydro-1H-pyrido1,2-apyrazin-4(6H)-one hydrochloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Hexahydro-1H-pyrido1,2-apyrazin-4(6H)-one hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM278411-1g
Hexahydro-1H-pyrido[1,2-a]pyrazin-4(6H)-one hydrochloride
 1263378-28-4 95%
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Chemenu
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 1263378-28-4
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TRC
H948138-50mg
Hexahydro-1H-pyrido[1,2-a]pyrazin-4(6H)-one hydrochloride
 1263378-28-4
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 $ 115.00 2022-06-04
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H948138-100mg
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Chemenu
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Hexahydro-1H-pyrido[1,2-a]pyrazin-4(6H)-one hydrochloride
 1263378-28-4 95%
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abcr
AB452199-250 mg
Hexahydro-1H-pyrido[1,2-a]pyrazin-4(6H)-one HCl
 1263378-28-4
250mg
 €290.90 2023-04-22
abcr
AB452199-1 g
Hexahydro-1H-pyrido[1,2-a]pyrazin-4(6H)-one HCl
 1263378-28-4
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 €861.60 2023-04-22
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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 1263378-28-4 95%
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 1263378-28-4 95%
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 10091.7CNY 2021-05-08

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